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Abstract

This application note details a precise, accurate, and stability-indicating High-Performance
Liquid Chromatography (HPLC) method for the quantification of piroxicam from its inclusion
complex with betadex. The developed isocratic reverse-phase method is straightforward and
provides excellent separation of piroxicam from its degradation products and the betadex
excipient, making it suitable for routine quality control and stability studies of piroxicam-betadex
formulations. The method has been developed and validated based on the International
Conference on Harmonisation (ICH) guidelines.

Introduction

Piroxicam is a non-steroidal anti-inflammatory drug (NSAID) widely used in the treatment of
various inflammatory conditions.[1] Its aqueous solubility is limited, which can affect its
bioavailability. To enhance solubility and dissolution rate, piroxicam is often formulated as an
inclusion complex with betadex ([3-cyclodextrin). Accurate and reliable quantification of
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piroxicam in this complex is crucial for ensuring the quality, efficacy, and safety of the final drug
product.

This document provides a comprehensive protocol for a stability-indicating HPLC method for
the determination of piroxicam in piroxicam-betadex formulations. The method is designed to
be robust and can be readily implemented in a quality control laboratory.

Physicochemical Properties of Piroxicam

A thorough understanding of the physicochemical properties of piroxicam is fundamental for
developing a robust HPLC method.

Property Value Reference

4-hydroxy-2-methyl-N-(2-

] pyridinyl)-2H-1,2-
Chemical Name D _ [1]
benzothiazine-3-carboxamide

1,1-dioxide
pKa ~5.3-5.7 [21[3]
UV Amax (in acidic media) ~331-334 nm [4]15]
UV Amax (in alkaline media) ~361 nm [4]
UV Amax (in methanol) ~334.5 nm [5]

The UV absorbance of piroxicam is pH-dependent.[4][6] The selection of an appropriate
detection wavelength is critical for achieving optimal sensitivity. Based on the UV spectra, a
wavelength in the range of 330-360 nm is generally suitable for the detection of piroxicam.

HPLC Method Development and Optimization

The development of this HPLC method was based on a systematic evaluation of various
chromatographic parameters to achieve optimal separation and peak characteristics.

Chromatographic Conditions
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The following optimized chromatographic conditions are recommended for the quantification of

piroxicam-betadex.

Parameter Optimized Condition

C18 reverse-phase column (e.g., 150 mm x 4.6

Column _ _
mm, 5 um particle size)
] Acetonitrile : 0.1% Trifluoroacetic Acid in Water
Mobile Phase
(40:60, viv)
Flow Rate 1.0 mL/min
Detection Wavelength 355 nm
Injection Volume 20 pL
Column Temperature 30°C
Run Time Approximately 10 minutes

Rationale for Parameter Selection

Column: A C18 column provides excellent retention and separation for a moderately
nonpolar compound like piroxicam.

Mobile Phase: The combination of acetonitrile and water is a common and effective mobile
phase for the reverse-phase chromatography of piroxicam.[1][7] The addition of
trifluoroacetic acid (TFA) to the agueous phase helps to control the pH, ensuring consistent
ionization of piroxicam and leading to sharp, symmetrical peaks.

Flow Rate: A flow rate of 1.0 mL/min provides a good balance between analysis time and
separation efficiency.

Detection Wavelength: The detection wavelength of 355 nm is selected based on the UV
absorbance maximum of piroxicam, which provides high sensitivity.[8]

Column Temperature: Maintaining a constant column temperature of 30°C ensures
reproducible retention times.
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Experimental Protocols
Preparation of Solutions

4.1.1. Mobile Phase Preparation (Acetonitrile : 0.1% TFA in Water, 40:60, v/v)

Prepare 0.1% TFA in water by adding 1 mL of TFA to 1000 mL of HPLC-grade water.

Mix 400 mL of HPLC-grade acetonitrile with 600 mL of 0.1% TFA in water.

Degas the mobile phase using a suitable method (e.g., sonication or vacuum filtration).

4.1.2. Standard Stock Solution of Piroxicam (100 pug/mL)

Accurately weigh approximately 10 mg of piroxicam reference standard into a 100 mL
volumetric flask.

Dissolve the standard in a small amount of methanol and then dilute to volume with the
mobile phase.

This stock solution should be stored at 2-8°C and protected from light.[9]

4.1.3. Working Standard Solutions

Prepare a series of working standard solutions by diluting the stock solution with the mobile
phase to achieve concentrations in the desired linear range (e.g., 1, 5, 10, 20, 50 pug/mL).

4.1.4. Sample Preparation from Piroxicam-Betadex Formulation

e Accurately weigh a portion of the powdered piroxicam-betadex formulation equivalent to 10
mg of piroxicam into a 100 mL volumetric flask.

e Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to ensure
complete dissolution of the piroxicam.

 Allow the solution to cool to room temperature and then dilute to volume with the mobile
phase.

« Filter the solution through a 0.45 pum syringe filter before injection into the HPLC system.
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Method Validation Protocol

The developed method should be validated according to ICH guidelines to ensure its suitability

for the intended purpose.[1][10]
4.2.1. System Suitability

Inject the working standard solution (e.g., 20 pg/mL) six times and evaluate the system

suitability parameters.

Parameter Acceptance Criteria
Tailing Factor <20

Theoretical Plates > 2000

% RSD of Peak Area <2.0%

% RSD of Retention Time <1.0%

4.2.2. Linearity

Inject the prepared working standard solutions in triplicate and construct a calibration curve by
plotting the mean peak area against the concentration.

Parameter Acceptance Criteria
Correlation Coefficient (r2) >0.999
y-intercept Close to zero

4.2.3. Precision (Repeatability and Intermediate Precision)

o Repeatability: Analyze six replicate samples of the piroxicam-betadex formulation at 100% of
the test concentration on the same day.

e Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or

instrument.
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Parameter Acceptance Criteria

% RSD < 2.0%

4.2.4. Accuracy (Recovery)

Perform recovery studies by spiking a placebo (a mixture of all formulation excipients except
piroxicam) with known amounts of piroxicam at three different concentration levels (e.g., 80%,
100%, and 120% of the test concentration).

Parameter Acceptance Criteria

% Recovery 98.0% - 102.0%

4.2.5. Specificity (Forced Degradation Studies)

To demonstrate the stability-indicating nature of the method, subject the piroxicam-betadex
sample solution to forced degradation under the following conditions:[1][9]

Acid Hydrolysis: 0.1 M HCI at 60°C for 2 hours.

Base Hydrolysis: 0.1 M NaOH at 60°C for 2 hours.

Oxidative Degradation: 3% H202 at room temperature for 24 hours.

Thermal Degradation: Heat at 105°C for 24 hours.

Photolytic Degradation: Expose to UV light (254 nm) for 24 hours.

Analyze the stressed samples and ensure that the piroxicam peak is well-resolved from any
degradation product peaks and from the betadex peak. Peak purity analysis should be
performed using a photodiode array (PDA) detector.

4.2.6. Robustness

Evaluate the robustness of the method by making small, deliberate variations in the
chromatographic parameters.

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


http://bch.ro/pdfRC/15%20PANAINTE%20A%204%2017.pdf
https://scispace.com/pdf/pharmacopoeial-hplc-methodology-improvement-a-case-study-of-2ks96bcabx.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13784931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Parameter Variation

Flow Rate %+ 0.1 mL/min
Mobile Phase Composition * 2% organic phase
Column Temperature +2°C

Detection Wavelength +2nm

The system suitability parameters should remain within the acceptance criteria for all variations.

Data Presentation

Table 1: System Suitability Results

Parameter Result Acceptance Criteria
Tailing Factor 1.1 <20

Theoretical Plates 5800 = 2000

% RSD of Peak Area 0.8% <2.0%

% RSD of Retention Time 0.3% <1.0%

ble 2: Lineari

Concentration (ug/mL) Mean Peak Area
1 15234

5 76170

10 152340

20 304680

50 761700
Correlation Coefficient (r?) 0.9998

Table 3: Summary of Forced Degradation Studies
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Stress Condition

% Degradation of

Observations

Piroxicam
) ) One major degradation peak
Acid Hydrolysis (0.1 M HCI) ~15%
observed.
_ Two minor degradation peaks
Base Hydrolysis (0.1 M NaOH)  ~20%
observed.
o One minor degradation peak
Oxidative (3% H202) ~10%
observed.
No significant degradation
Thermal (105°C) ~5%
peaks.
_ Multiple degradation peaks
Photolytic (UV 254 nm) ~25%

observed.

Visualizations
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Caption: Workflow for HPLC Method Development and Validation.
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Caption: Piroxicam-Betadex Inclusion Complex Formation.

Conclusion

The HPLC method described in this application note is a reliable and robust technique for the
guantification of piroxicam in piroxicam-betadex formulations. The method is specific, linear,
precise, accurate, and stability-indicating, meeting the requirements for routine analysis in a
quality control environment. The detailed protocols and validation procedures provided herein
can be readily adopted by researchers and scientists in the pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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